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Compound of Interest

Compound Name: ITD-1

Cat. No.: B2834361 Get Quote

For researchers, scientists, and drug development professionals working with ITD-1, a potent

and selective TGF-β pathway inhibitor, ensuring safe handling and proper disposal is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure laboratory environment.

Chemical Compound Information

Property Value

Compound Name ITD-1

CAS Number 1099644-42-4

Molecular Formula C27H29NO3

Molecular Weight 415.52 g/mol

Appearance Solid powder[1]

Solubility Soluble in DMSO, not in water[1]

Storage

Dry, dark, and at 0-4°C for short term (days to

weeks) or -20°C for long term (months to years)

[1]

Personal Protective Equipment (PPE)
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Given that a specific Safety Data Sheet (SDS) for ITD-1 is not readily available, a conservative

approach based on the handling of similar dihydropyridine derivatives is recommended. The

following PPE is essential to minimize exposure and ensure personal safety.

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields

To protect against dust

particles and splashes of

solutions.

Face Shield

Recommended when handling

larger quantities of the powder

or when there is a significant

risk of splashing.

Hand Protection
Chemical-Impermeable Gloves

(e.g., Nitrile)

To prevent skin contact with

the powder and its solutions.

Gloves must be inspected

before use and changed

regularly, or immediately if

contaminated.[2]

Body Protection Laboratory Coat
To protect skin and clothing

from contamination.

Chemical-Resistant Apron

Recommended when handling

larger quantities or when there

is a risk of significant

splashing.

Respiratory Protection NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of fine particles. The

type of respirator should be

selected based on a risk

assessment.
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Operational Plan for Safe Handling
A systematic approach to handling ITD-1, from receipt to disposal, is crucial for laboratory

safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the compound name, CAS number,

and any hazard warnings.

Storage: Store the compound in a cool, dry, and dark place, away from incompatible

materials, as per the recommended storage conditions.[1]

Preparation of Solutions
ITD-1 is typically dissolved in Dimethyl Sulfoxide (DMSO) for experimental use.

Ventilation: All handling of the solid compound and preparation of solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Weighing: When weighing the powdered ITD-1, use an analytical balance within the fume

hood. Handle the powder carefully to avoid generating dust.

Dissolving: Slowly add the weighed ITD-1 to the required volume of DMSO. Mix gently until

fully dissolved.

Experimental Use
Containment: Conduct all experiments involving ITD-1 within a designated area, preferably a

chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Decontamination: After each use, decontaminate all surfaces and equipment that have come

into contact with ITD-1.
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Disposal Plan
Proper disposal of ITD-1 and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid ITD-1 Waste
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

DMSO Solutions of ITD-1

Collect in a designated, sealed, and clearly

labeled container for hazardous liquid chemical

waste. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous waste.

General Disposal Guidelines:

All waste must be disposed of in accordance with local, state, and federal regulations.

Waste containers should be kept closed when not in use.

Do not mix different types of chemical waste unless it is known to be safe.

Signaling Pathway and Experimental Workflow
Diagrams
To provide a clearer understanding of the context in which ITD-1 is used and the procedures for

its safe handling, the following diagrams are provided.
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TGF-β Signaling Pathway Inhibition by ITD-1
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Caption: TGF-β signaling pathway and the inhibitory action of ITD-1.
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Safe Handling Workflow for ITD-1
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Caption: Step-by-step workflow for the safe handling of ITD-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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